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Abstract
This document provides a detailed laboratory protocol for the synthesis of

Tetrakis(triphenylphosphine)nickel(0), a versatile catalyst widely employed in organic

synthesis, particularly in cross-coupling reactions. The procedure outlined is based on the

reduction of a Nickel(II) precursor in the presence of excess triphenylphosphine. This

application note includes a comprehensive experimental procedure, a summary of key

quantitative data, and a visual workflow diagram to ensure clarity and reproducibility in a

laboratory setting.

Introduction
Tetrakis(triphenylphosphine)nickel(0), with the chemical formula Ni(PPh₃)₄, is a crucial

organometallic complex featuring a central nickel atom in the zero oxidation state coordinated

to four triphenylphosphine ligands.[1] Its utility as a catalyst stems from its ability to participate

in various oxidative addition and reductive elimination cycles, facilitating the formation of

carbon-carbon and carbon-heteroatom bonds. This complex is particularly valuable in reactions

such as the Negishi, Suzuki-Miyaura, and Kumada couplings. The protocol described herein

details a reliable method for the preparation of Ni(PPh₃)₄ from a readily available Nickel(II) salt.
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Quantitative Data Summary
The following table summarizes the key physical and chemical properties of

Tetrakis(triphenylphosphine)nickel(0).

Property Value

Chemical Formula C₇₂H₆₀NiP₄

Molecular Weight 1107.84 g/mol

Appearance Dark orange to red-brown powder or granules

CAS Number 15133-82-1

Melting Point 123-128 °C (decomposes)

Solubility
Soluble in aromatic hydrocarbons,

tetrahydrofuran; insoluble in water.

Storage Conditions
Store under an inert atmosphere (e.g., argon or

nitrogen) at 2-8 °C.

Experimental Protocol
This protocol is based on the synthesis of Tetrakis(triphenylphosphine)nickel(0) via the

reduction of anhydrous bis(2,4-pentanedionato)nickel(II) with triethylaluminum in the presence

of triphenylphosphine.

Materials:

Anhydrous bis(2,4-pentanedionato)nickel(II) [Ni(acac)₂]

Triphenylphosphine (PPh₃)

Triethylaluminum (AlEt₃)

Anhydrous diethyl ether ((C₂H₅)₂O)

Anhydrous methanol (CH₃OH)
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Schlenk flask and other appropriate oven-dried glassware

Magnetic stirrer and stir bar

Inert atmosphere manifold (Argon or Nitrogen)

Cannula for liquid transfer

Sintered glass funnel

Procedure:

Reaction Setup: In a fume hood, assemble a Schlenk flask equipped with a magnetic stir bar

under an inert atmosphere.

Reagent Addition: To the Schlenk flask, add anhydrous bis(2,4-pentanedionato)nickel(II) and

a four-fold molar excess of triphenylphosphine.

Dissolution: Add anhydrous diethyl ether to the flask with stirring to dissolve the solids.

Reduction: While maintaining a positive pressure of inert gas, slowly add a solution of

triethylaluminum in diethyl ether to the reaction mixture via cannula. The addition should be

performed at room temperature with vigorous stirring. A color change to deep red or reddish-

brown indicates the formation of the Ni(0) complex.

Reaction Time: Allow the reaction to stir at room temperature for a minimum of 4 hours to

ensure complete reduction and complex formation.

Precipitation and Isolation: After the reaction is complete, cool the mixture in an ice bath to

facilitate precipitation of the product. The solid product is then collected by filtration under an

inert atmosphere using a sintered glass funnel.

Washing: Wash the isolated solid with cold, anhydrous diethyl ether to remove any unreacted

starting materials and soluble byproducts. Follow this with a wash using cold, anhydrous

methanol to further purify the product.

Drying: Dry the resulting dark orange to red-brown solid under high vacuum to remove all

traces of solvent.
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Storage: The final product is air and moisture sensitive and should be stored in a sealed

container under an inert atmosphere in a refrigerator.

Safety Precautions:

This synthesis should be performed in a well-ventilated fume hood.

Triethylaluminum is pyrophoric and will ignite on contact with air. It should be handled with

extreme caution using appropriate techniques for air-sensitive reagents.

Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,

and gloves.

All glassware must be oven-dried to remove any moisture that could react with the reagents.

The entire procedure must be carried out under an inert atmosphere of argon or nitrogen.
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Reaction Setup
(Schlenk flask under inert atmosphere)

Add Ni(acac)₂ and PPh₃

Dissolve in Anhydrous Diethyl Ether

Slowly Add AlEt₃ Solution

Stir at Room Temperature (4h)

Cool in Ice Bath to Precipitate

Filter under Inert Atmosphere

Wash with Cold Diethyl Ether and Methanol

Dry under High Vacuum

Store under Inert Atmosphere at 2-8 °C

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Tetrakis(triphenylphosphine)nickel(0).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b083388?utm_src=pdf-body-img
https://www.benchchem.com/product/b083388?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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